dTDP-4-amino-4,6-dideoxy-alpha-D-glucose(1-)
Overview
Description
DTDP-4-amino-4,6-dideoxy-alpha-D-glucose(1-) is a dTDP-4-amino-4,6-dideoxy-D-glucose(1-) in which the anomeric centre of the pyranose fragment has alpha-configuration. It is a conjugate base of a dTDP-4-amino-4,6-dideoxy-alpha-D-glucose.
Scientific Research Applications
Biosynthesis in Bacteria
- Enzymatic Pathways : dTDP-4-amino-4,6-dideoxy-alpha-D-glucose plays a crucial role in the biosynthesis pathways of certain sugars in bacteria. For instance, it's involved in the production of 3-acetamido-3,6-dideoxy-alpha-D-glucose, found in some Gram-negative bacteria's O-antigens and Gram-positive bacteria's S-layers (Thoden, Schäffer, Messner, & Holden, 2009).
- Synthesis of dTDP-Sugars : Various enzymes, including aminotransferases and N-acetyltransferases, play roles in synthesizing dTDP-linked sugars like dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose, which are significant in the structure of bacteria (Pföstl, Zayni, Hofinger, Kosma, Schäffer, & Messner, 2008).
Structural Analysis and Characterization
- Crystal Structures : Detailed structural analysis of enzymes like QdtB and QdtC, which are involved in the biosynthesis of these dTDP-sugars, helps in understanding the molecular basis of their function and the broader biochemical pathways in which they are involved (Thoden et al., 2009).
Enzymatic Synthesis
- Large-Scale Production : dTDP-4-amino-4,6-dideoxy-D-glucose has been synthesized on a large scale using over-expressed enzymes, showcasing its potential for bulk manufacturing and use in various research applications (Chung, Kim, Seo, Lee, Liou, Oh, & Sohng, 2007).
Chemical Synthesis
- Synthetic Pathways : Chemical synthesis of dTDP-4-amino-4,6-dideoxy-alpha-D-glucose has been explored, enhancing understanding of the biosynthesis of compounds like the pseudotetrasaccharide acarbose, a significant α-glucosidase inhibitor (Bowers, Mahmud, & Floss, 2002).
Biotechnological Applications
- Modified Sugar Moieties : Research has shown that dTDP-4-amino-4,6-dideoxy-alpha-D-glucose is integral in the engineering of E. coli for the biosynthesis of modified sugar moieties, highlighting its role in biotechnological applications (Pandey, Parajuli, Chu, Darsandhari, & Sohng, 2015).
properties
Product Name |
dTDP-4-amino-4,6-dideoxy-alpha-D-glucose(1-) |
|---|---|
Molecular Formula |
C16H26N3O14P2- |
Molecular Weight |
546.34 g/mol |
IUPAC Name |
[(2R,3R,4S,5S,6R)-5-azaniumyl-3,4-dihydroxy-6-methyloxan-2-yl] [[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-oxidophosphoryl] phosphate |
InChI |
InChI=1S/C16H27N3O14P2/c1-6-4-19(16(24)18-14(6)23)10-3-8(20)9(31-10)5-29-34(25,26)33-35(27,28)32-15-13(22)12(21)11(17)7(2)30-15/h4,7-13,15,20-22H,3,5,17H2,1-2H3,(H,25,26)(H,27,28)(H,18,23,24)/p-1/t7-,8+,9-,10-,11-,12+,13-,15-/m1/s1 |
InChI Key |
UIVJXHWSIFBBCY-LPGAPTBISA-M |
Isomeric SMILES |
C[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)OP(=O)([O-])OP(=O)([O-])OC[C@@H]2[C@H](C[C@@H](O2)N3C=C(C(=O)NC3=O)C)O)O)O)[NH3+] |
Canonical SMILES |
CC1C(C(C(C(O1)OP(=O)([O-])OP(=O)([O-])OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)O)O)[NH3+] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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